Cas no 2680763-11-3 (2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid)

2-(3-Methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid is a specialized organic compound featuring a phenoxyacetic acid backbone with a 3-methyl substituent and a prop-2-en-1-yloxycarbonylamino functional group. This structure imparts reactivity suitable for applications in synthetic chemistry, particularly as an intermediate in the preparation of more complex molecules. The presence of both carboxylic acid and allyloxycarbonylamino groups offers versatility in further derivatization, enabling use in peptide coupling, polymer synthesis, or agrochemical development. Its well-defined molecular architecture ensures consistent performance in controlled reactions. The compound is typically handled under standard laboratory conditions, with stability dependent on proper storage to prevent degradation. Its purity and structural specificity make it valuable for research and industrial processes requiring precise functionalization.
2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid structure
2680763-11-3 structure
Product Name:2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid
CAS No:2680763-11-3
MF:C13H15NO5
MW:265.261904001236
CID:5652881
PubChem ID:165943630
Update Time:2025-05-24

2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenoxy)acetic acid
    • 2680763-11-3
    • EN300-28282053
    • 2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid
    • Inchi: 1S/C13H15NO5/c1-3-6-18-13(17)14-11-5-4-10(7-9(11)2)19-8-12(15)16/h3-5,7H,1,6,8H2,2H3,(H,14,17)(H,15,16)
    • InChI Key: OHRWMZUXYFSEIY-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1C=CC(=C(C)C=1)NC(=O)OCC=C

Computed Properties

  • Exact Mass: 265.09502258g/mol
  • Monoisotopic Mass: 265.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 84.9Ų

2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28282053-0.05g
2-(3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenoxy)acetic acid
2680763-11-3 95.0%
0.05g
$624.0 2025-03-19
Enamine
EN300-28282053-0.1g
2-(3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenoxy)acetic acid
2680763-11-3 95.0%
0.1g
$653.0 2025-03-19
Enamine
EN300-28282053-0.25g
2-(3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenoxy)acetic acid
2680763-11-3 95.0%
0.25g
$683.0 2025-03-19
Enamine
EN300-28282053-0.5g
2-(3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenoxy)acetic acid
2680763-11-3 95.0%
0.5g
$713.0 2025-03-19
Enamine
EN300-28282053-1.0g
2-(3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenoxy)acetic acid
2680763-11-3 95.0%
1.0g
$743.0 2025-03-19
Enamine
EN300-28282053-2.5g
2-(3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenoxy)acetic acid
2680763-11-3 95.0%
2.5g
$1454.0 2025-03-19
Enamine
EN300-28282053-5.0g
2-(3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenoxy)acetic acid
2680763-11-3 95.0%
5.0g
$2152.0 2025-03-19
Enamine
EN300-28282053-10.0g
2-(3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenoxy)acetic acid
2680763-11-3 95.0%
10.0g
$3191.0 2025-03-19
Enamine
EN300-28282053-1g
2-(3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenoxy)acetic acid
2680763-11-3
1g
$743.0 2023-09-09
Enamine
EN300-28282053-5g
2-(3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenoxy)acetic acid
2680763-11-3
5g
$2152.0 2023-09-09

Additional information on 2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid

Introduction to 2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid (CAS No. 2680763-11-3)

2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680763-11-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical and biological properties. The presence of a phenolic moiety, an acetic acid side chain, and an amide linkage with an ester group makes this molecule a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural complexity of 2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid is not merely a matter of academic curiosity but holds practical implications for its potential use in medicinal chemistry. The phenolic group, in particular, is well-known for its ability to participate in hydrogen bonding interactions, which are crucial for the binding affinity of small molecules to biological targets. Additionally, the ester functionality provides a site for further chemical modification, allowing chemists to tailor the properties of the compound for specific applications.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The structural features of 2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid make it a versatile scaffold for designing molecules that can interact with enzymes and receptors involved in metabolic disorders, inflammation, and other pathological conditions. For instance, the amide linkage can serve as a hinge region for binding to protein targets, while the acetic acid side chain may enhance solubility and bioavailability.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutic agents. The presence of multiple reactive sites allows for diverse synthetic strategies, enabling researchers to explore different chemical transformations that could yield derivatives with enhanced pharmacological activity. This flexibility is particularly valuable in the context of drug discovery, where the ability to modify molecular structure can significantly impact biological efficacy and safety profiles.

Recent studies have highlighted the importance of polyphenolic compounds in pharmacology due to their ability to exhibit multiple biological activities. The phenolic group in 2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid aligns with this trend, as it can serve as a foundation for designing molecules that mimic natural products known for their therapeutic benefits. Furthermore, the ester group can be hydrolyzed under specific conditions to reveal an amine functionality, which can be further functionalized to create more complex structures.

The synthesis of 2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis have been particularly useful in facilitating the formation of key structural motifs.

In terms of biological activity, preliminary investigations suggest that 2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid may exhibit properties relevant to several therapeutic areas. For example, its ability to interact with cellular receptors or enzymes could make it a candidate for treating conditions such as cardiovascular diseases, neurodegenerative disorders, or autoimmune diseases. While more extensive research is needed to fully elucidate its pharmacological profile, these initial findings underscore its potential as a lead compound or intermediate in drug development pipelines.

The compound's solubility profile is another important consideration for its potential application in pharmaceutical formulations. Solubility influences how a drug is absorbed, distributed, metabolized, and excreted (ADME), all of which are critical factors in determining its clinical efficacy and safety. By optimizing the structure of 2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid, researchers can improve its solubility characteristics, potentially enhancing its bioavailability and therapeutic potential.

Future research directions may include exploring derivatives of 2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid that exhibit improved pharmacokinetic properties or target specific disease pathways more effectively. Additionally, computational modeling techniques can be employed to predict how modifications to the molecular structure might affect its biological activity. These approaches can accelerate the discovery process by allowing researchers to design and test hypotheses virtually before conducting costly wet-lab experiments.

The development of new drugs is an iterative process that often involves synthesizing numerous analogs based on initial lead compounds like 2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid. Each derivative provides valuable insights into structure-function relationships, guiding further optimization efforts. This iterative approach is essential for identifying molecules that meet stringent criteria for efficacy, safety, and manufacturability.

In conclusion,2-(3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}phenoxy)acetic acid (CAS No. 2680763-11-3) represents a promising entity in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its complex structure offers numerous opportunities for chemical modification and biological exploration, making it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new insights into its properties and potential uses,this compound is likely to play an increasingly significant role in developing next-generation therapeutics.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd